Cas no 681292-74-0 (Methyl 2-amino-5-iodo-4-isopropylbenzoate)

• Product Name: Methyl 2-amino-5-iodo-4-isopropylbenzoate
• CAS No: 681292-74-0
• MF: C₁₁H₁₄INO₂
• MW: 319.138835430145
• CID: 1083597
• PubChem ID: 29928205
• Update Time: 2025-04-20

Methyl 2-amino-5-iodo-4-isopropylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-amino-5-iodo-4-isopropylbenzoate
• 2-amino-5-iodo-4-isopropyl-benzoic acid methyl ester
• methyl 2-amino-5-iodo-4-propan-2-ylbenzoate
• AKOS015965595
• DTXSID80652263
• Benzoic acid, 2-amino-5-iodo-4-(1-methylethyl)-, methyl ester
• Methyl2-amino-5-iodo-4-isopropylbenzoate
• Methyl 2-amino-5-iodo-4-(propan-2-yl)benzoate
• MB06826
• SCHEMBL2388283
• 681292-74-0
• AISFIYCZBJZEGE-UHFFFAOYSA-N
• DB-351849

• MDL： MFCD09031532
• Inchi： 1S/C11H14INO2/c1-6(2)7-5-10(13)8(4-9(7)12)11(14)15-3/h4-6H,13H2,1-3H3
• InChI Key： AISFIYCZBJZEGE-UHFFFAOYSA-N
• SMILES： IC1=CC(C(=O)OC)=C(C=C1C(C)C)N

Computed Properties

• Exact Mass: 319.00652
• Monoisotopic Mass: 319.00693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• PSA: 52.32